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A detailed examination of the neutron-induced proton emission cross-sections for >8Ni, ¢°Ni,
61N, 62Ni, and ®4Ni, providing researchers with comparative experimental data and
standardized protocols.

This guide offers a comparative study of the (n,p) reaction cross-sections on five stable
isotopes of Nickel: >8Ni, °°Ni, ¢1Ni, 62Ni, and ®4Ni. Nickel is a crucial structural material in
nuclear fission and fusion technologies, making the understanding of neutron-induced
reactions, such as the (n,p) reaction which contributes to hydrogen gas production and material
damage, of paramount importance. This report compiles experimental data from various
sources, outlines a generalized experimental protocol for measuring these cross-sections, and
provides a visual representation of the experimental workflow.

Data Presentation: (n,p) Reaction Cross-Sections

The following table summarizes experimentally measured cross-section values for (n,p)
reactions on various Nickel isotopes at different neutron energies. The data has been compiled
from multiple experimental studies to provide a comparative overview. It is important to note
that experimental uncertainties and energy resolutions vary between different studies. For
detailed uncertainty analysis, reference to the original publications is recommended.
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58Ni(n,p)°8C

60Ni(n’p)60c

61Nj(n,p)s:C

62Nj(n,p)5>C

64Ni(n’p)64c

Neutron
o Cross- o Cross- o Cross- o Cross- o Cross-
Energy . . . . .
(MeV) Section Section Section Section Section
e
(mb) (mb) (mb) (mb) (mb)
1.06 MeV: -
[1] 1.86 MeV:
-[1] 2.24
~1-3 MeV: ~150[2]
2.85 MeV: -
[1] 3.77 MeV:
~300[2]
3.7 MeV: -[3]
~3-6
5.4 MeV: -[4]
8 MeV: 8 MeV:
~600[5] 10 ~100[5] 10
~8-12 MeV: ~500[5]  MeV: ~150[5]
12 MeV: 12 MeV:
~350[5] ~100[5]
14.54 MeV:
1415 337.8 £ 14.8 MeV: 14.8 MeV: 14.8 MeV: 14.8 MeV:
14.7[6] 14.8 ~80[7] ~50[7][8] ~25[7] ~10[7]
MeV: ~350[7]
18 MeV:
~18
~150[4]

Note: The values presented are indicative and have been extracted from graphical

representations and textual mentions in the cited literature. For precise values and associated

uncertainties, consulting the original research papers and the EXFOR database is essential.

The EXFOR database is a comprehensive collection of experimental nuclear reaction data.[9]

[10][11]

Experimental Protocols
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The experimental determination of (n,p) reaction cross-sections for Nickel isotopes
predominantly employs the activation technique followed by gamma-ray spectrometry. This
method involves irradiating a Nickel sample with neutrons of a specific energy and then
measuring the radioactivity of the resulting product nucleus.

I. Sample Preparation

o Target Material: High-purity (typically >99.5%) foils of natural or isotopically enriched Nickel
are used as target materials.[2][12] The thickness of the foils is carefully chosen to be thin
enough to minimize neutron flux attenuation and self-absorption of the emitted gamma rays,
yet thick enough to produce a measurable amount of the product isotope.

o Encapsulation: The Nickel foils are often sandwiched between monitor foils (e.g., Aluminum
or Gold) and then wrapped in a material like Cadmium to absorb thermal neutrons if only fast
neutron reactions are of interest. The entire stack is then sealed in a suitable container for
irradiation.

Il. Neutron Irradiation

e Neutron Source: Monoenergetic or quasi-monoenergetic neutrons are typically produced
using particle accelerators. Common reactions for generating neutrons in the MeV energy
range include:

o 3H(d,n)*He (D-T reaction): Produces neutrons around 14 MeV.[6]
o 2H(d,n)3He (D-D reaction): Produces neutrons in the 2-6 MeV range.

o Li(p,n)’Be: Can produce neutrons in a wide range of energies depending on the proton
energy.[3][4][12]

e Irradiation Procedure: The prepared sample stack is placed at a specific angle (often 0
degrees) relative to the incident deuteron or proton beam, at a known distance from the
neutron-producing target. The duration of the irradiation is carefully recorded and depends
on the half-life of the product nucleus and the expected cross-section.

e Neutron Flux Determination: The neutron flux at the sample position is crucial for calculating
the absolute cross-section. This is determined by measuring the activity of a standard
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monitor reaction with a well-known cross-section, such as 2’Al(n,a)2*Na or 1°7Au(n,2n)°cAu.

[6]

lll. Gamma-Ray Spectrometry

Detection System: After a suitable cooling period to allow for the decay of short-lived
interfering radionuclides, the irradiated sample is placed in front of a high-purity germanium
(HPGe) detector to measure the characteristic gamma rays emitted from the decay of the
product nucleus (e.g., >®2Co from the 8Ni(n,p) reaction). The HPGe detector is chosen for its
excellent energy resolution.[6]

Efficiency Calibration: The absolute efficiency of the HPGe detector at the specific gamma-
ray energies of interest is determined using calibrated radioactive sources (e.g., 1>2Eu, 133Ba)
with well-known activities and gamma-ray emission probabilities.[6]

Data Acquisition and Analysis: The gamma-ray spectrum is acquired for a predetermined
time. The net peak area of the characteristic gamma-ray is determined by subtracting the
background.

IV. Cross-Section Calculation

The reaction cross-section (o) is calculated using the activation formula, which relates the

measured activity of the product nucleus to the neutron flux, the number of target nuclei, the

irradiation and decay times, and the nuclear decay data (half-life and gamma-ray intensity) of

the product. Corrections are applied for factors such as gamma-ray self-absorption,

coincidence summing effects, and fluctuations in the neutron flux during irradiation.[12]

Mandatory Visualization

The following diagram illustrates the generalized experimental workflow for the measurement of

(n,p) reaction cross-sections using the activation technique.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://nopr.niscpr.res.in/bitstream/123456789/54503/1/IJPAP%2058%284%29%20241-245.pdf
https://nopr.niscpr.res.in/bitstream/123456789/54503/1/IJPAP%2058%284%29%20241-245.pdf
https://nopr.niscpr.res.in/bitstream/123456789/54503/1/IJPAP%2058%284%29%20241-245.pdf
https://cpc.ihep.ac.cn/fileZGWLC/journal/article/zgwlc/2024/2/PDF/CPC-2023-0281.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

1. Sample Preparation
Prepare Ni Target Foil Prepare Monitor Foil
(High Purity, Known Mass) (e.g., Al, Au)
2. Neutron Irradiation
Y Y
Assemble Sample Stack Generate Neutrons
(Ni + Monitor) (e.g., D-T, D-D, p-Li reaction)
\
P Irradiate Sample Stack
%V Gamma-Ray Spectrometry
Cooling Period HPGe Detector
Y
Measure Gamma-Ray Spectrum
T
4. Data Analysis
y y
Calculate Neutron Flux Determine Product Activity
(from Monitor Foil Activity) (from Ni Foil Spectrum)

Calculate (n,p) Cross-Section

Click to download full resolution via product page

Caption: Experimental workflow for (n,p) cross-section measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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